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Compound of Interest

Compound Name: Sagl.3

Cat. No.: B610663

Disclaimer: The term "Sag1.3" as specified in the topic does not correspond to a recognized
protein or gene in major biological databases. This guide proceeds under the assumption that
the intended subject is the Sensitive to Apoptosis Gene (SAG), also known as RBX2 (RING-
Box Protein 2) or RNF7 (RING Finger Protein 7). SAG/RBX2 is a critical E3 ubiquitin ligase with
well-documented activation mechanisms and biological functions relevant to researchers,
scientists, and drug development professionals.

Executive Summary

The Sensitive to Apoptosis Gene (SAG), or RBX2, is a pivotal RING finger component of the
Cullin-RING E3 ubiquitin ligase (CRL) family, the largest group of E3 ligases in humans.[1][2]
The activation of SAG-containing CRLs initiates the ubiquitination and subsequent proteasomal
degradation of a multitude of substrate proteins. This regulatory mechanism is central to
numerous cellular processes, including cell cycle progression, signal transduction, apoptosis,
and mitophagy.[1] Dysregulation of SAG/RBX2 activity is frequently implicated in the
pathogenesis of various human cancers, making it a compelling target for therapeutic
intervention. This technical guide provides a comprehensive overview of the biological
functions of SAG/RBX2 activation, with a focus on its molecular mechanisms, involvement in
key signaling pathways, and its role in disease. The guide also includes detailed experimental
protocols for studying SAG/RBX2 and its functions.
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The SAG/RBX2 Protein and its Activation
Mechanism

SAG/RBX2 functions as a catalytic core component of CRL complexes. These complexes are
modular, typically consisting of a cullin scaffold protein (e.g., CUL1, CUL5), a substrate
receptor protein (e.g., F-box proteins), and the RING finger protein SAG/RBX2, which recruits
the ubiquitin-conjugating enzyme (E2).

The activation of the SAG-CRL complex is a multi-step process, primarily regulated by
neddylation, the covalent attachment of the ubiquitin-like protein NEDDS to the cullin subunit.[3]

[4]

Activation Cycle of a Cullin-RING Ligase:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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